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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of undecenoyl chloride
in the preparation of self-assembled monolayers (SAMs). This document details the underlying

chemistry, experimental protocols, and potential applications in biosensing and drug

development, tailored for a scientific audience.

Introduction to Undecenoyl Chloride for SAMs
Undecenoyl chloride (CH₂=CH(CH₂)₈COCl) is a bifunctional molecule ideally suited for the

formation of robust, covalently bound self-assembled monolayers on a variety of substrates. Its

terminal vinyl group offers a versatile platform for further chemical modifications, making it a

valuable tool in surface functionalization for advanced biomedical applications. The acyl

chloride group provides a reactive handle for covalent attachment to surfaces rich in hydroxyl

or amine functionalities, such as silicon wafers, glass, and amine-terminated SAMs.

The resulting vinyl-terminated SAMs can be subsequently modified through various chemical

reactions, including polymerization, oxidation to carboxylic acids, or click chemistry, enabling

the attachment of biomolecules, drug carriers, and signaling moieties.
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A summary of the essential physical and chemical properties of 10-undecenoyl chloride is

presented below.

Property Value

CAS Number 38460-95-6

Molecular Formula C₁₁H₁₉ClO

Molecular Weight 202.72 g/mol

Appearance Liquid

Boiling Point 120-122 °C/10 mmHg

Density 0.944 g/mL at 25 °C

Expected Properties of Undecenoyl Chloride SAMs
While direct experimental data for undecenoyl chloride SAMs is not extensively available in

the reviewed literature, the following table summarizes the expected properties based on the

characteristics of similar long-chain alkyl monolayers. These values are intended as a guideline

for researchers.

Property Expected Value Range
Characterization
Technique

Water Contact Angle 90° - 110° Goniometry

Monolayer Thickness 1.0 - 1.5 nm Ellipsometry, AFM

Surface Coverage
High (near theoretical

maximum)
XPS, Electrochemical Methods

Thermal Stability Moderate to High TGA, XPS

Applications in Drug Development and Biosensing
The versatility of undecenoyl chloride-derived SAMs opens up numerous possibilities in the

fields of drug development and biosensing.
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Targeted Drug Delivery: The terminal vinyl groups can be functionalized with targeting

ligands (e.g., antibodies, peptides) to facilitate the specific delivery of therapeutic agents to

target cells or tissues.[1]

Controlled Release: The monolayer can serve as a foundation for building more complex,

stimuli-responsive polymer brushes that can encapsulate and release drugs in a controlled

manner.

Biosensors: SAMs of undecenoyl chloride can be used to immobilize bioreceptor

molecules such as DNA, proteins, and enzymes for the development of highly sensitive and

specific biosensors.[2] The well-organized nature of the monolayer can enhance the

accessibility of the bioreceptor and improve the signal-to-noise ratio.

Biomedical Implants: The modification of implant surfaces with these SAMs can improve

their biocompatibility and reduce non-specific protein adsorption, a critical factor in

preventing implant rejection.[1]

Experimental Protocols
Protocol 1: Preparation of Undecenoyl Chloride SAMs
on Hydroxylated Surfaces (e.g., Silicon Wafer, Glass)
This protocol describes the formation of a vinyl-terminated SAM by reacting undecenoyl
chloride with a hydroxylated surface.

Materials:

Substrate (e.g., silicon wafer, glass slide)

Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION:

Piranha solution is highly corrosive and explosive. Handle with appropriate personal

protective equipment in a fume hood.

Anhydrous toluene

Undecenoyl chloride (97% or higher)

Triethylamine (or other non-nucleophilic base)
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Methanol, ethanol, and deionized water for rinsing

Nitrogen gas stream

Procedure:

Substrate Cleaning and Hydroxylation:

Immerse the substrate in piranha solution for 15-30 minutes to clean and generate surface

hydroxyl groups.

Rinse the substrate thoroughly with deionized water, followed by ethanol, and then

methanol.

Dry the substrate under a stream of nitrogen gas.

SAM Formation:

Prepare a 1-5 mM solution of undecenoyl chloride in anhydrous toluene in a clean, dry

reaction vessel.

Add a stoichiometric equivalent of triethylamine to the solution to act as an HCl scavenger.

Immerse the cleaned and dried substrate in the undecenoyl chloride solution.

Allow the reaction to proceed for 2-4 hours at room temperature under an inert

atmosphere (e.g., nitrogen or argon).

Remove the substrate from the solution.

Rinsing and Drying:

Rinse the substrate sequentially with toluene, ethanol, and methanol to remove any

physisorbed molecules.

Dry the substrate under a stream of nitrogen gas.

The substrate is now functionalized with a vinyl-terminated self-assembled monolayer.
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Protocol 2: Functionalization of Amine-Terminated SAMs
with Undecenoyl Chloride
This protocol details the modification of a pre-existing amine-terminated SAM with undecenoyl
chloride to form a stable amide linkage.

Materials:

Amine-terminated SAM on a substrate (e.g., prepared from (3-aminopropyl)triethoxysilane

on silicon)

Anhydrous dichloromethane (DCM)

Undecenoyl chloride

Triethylamine

Methanol, ethanol, and deionized water for rinsing

Nitrogen gas stream

Procedure:

Preparation of the Amine-Terminated Surface:

Ensure the amine-terminated SAM is clean and dry.

Acylation Reaction:

Prepare a 1-5 mM solution of undecenoyl chloride in anhydrous DCM.

Add a stoichiometric equivalent of triethylamine to the solution.

Immerse the amine-terminated substrate in the solution.

Allow the reaction to proceed for 1-2 hours at room temperature.

Rinsing and Drying:
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Remove the substrate and rinse thoroughly with DCM, followed by ethanol and methanol.

Dry the substrate under a stream of nitrogen gas.
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Caption: Experimental workflow for preparing undecenoyl chloride SAMs.
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Caption: Generalized signaling pathway for a SAM-based biosensor.
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Caption: Logical flow from substrate to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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